5-Hepten-2-one
Overview
Description
5-Hepten-2-one , also known as 6-methyl-5-hepten-2-one (MHO) , is an organic compound with the chemical formula C₇H₁₂O . It belongs to the class of ketones and is characterized by its fruity and slightly woody odor. MHO is found in various natural sources, including fruits such as tomatoes, guavas, and papayas. Its presence significantly impacts the flavor profile of these fruits, enhancing their sweet and fruity taste .
Synthesis Analysis
MHO is biologically synthesized during carotenoid metabolism in fruit. Carotenoids serve as precursors, and MHO is derived from these compounds. The biosynthesis pathway involves several steps, starting with isopentenyl-diphosphate (IPP) . Chain elongation leads to the formation of geranylgeranyl-diphosphate (GGPP) , which eventually results in carotenoids. MHO is produced during this process, contributing to the overall flavor of the fruit .
Molecular Structure Analysis
Scientific Research Applications
Atmospheric Chemistry
6-Methyl-5-hepten-2-one, a compound related to 5-hepten-2-one, is significant in atmospheric chemistry. It is a product of the biogenic emission linalool and undergoes reactions with various atmospheric radicals. Studies by Smith et al. (1996) in Environmental Science & Technology explored its reactions with OH radicals, NO3 radicals, and O3, providing insights into atmospheric processes and pollutant formation (Smith et al., 1996).
Photochemistry
Research on 5-hexen-2-one, closely related to 5-hepten-2-one, reveals its photochemical stability and the formation of isomers upon photolysis. Srinivasan's work in the Journal of the American Chemical Society showed that despite similarities in ultraviolet absorption with other ketones, its photochemical behavior is distinct, crucial for understanding photoreactions of similar compounds (Srinivasan, 1960).
Flavor Chemistry
5-Methyl-(E)-2-hepten-4-one, a variant of 5-hepten-2-one, is a key flavor compound in hazelnuts. Pfnuer et al. (1999) in Journal of Agricultural and Food Chemistry developed a stable isotope dilution assay for its quantification, highlighting the compound's formation during heat treatment of hazelnuts, important for food science and flavor industry (Pfnuer et al., 1999).
Catalysis
The compound's utility in catalysis is demonstrated by Zienkiewicz-Machnik et al. (2017) in Catalysis Today, who used 6-methyl-5-hepten-2-one in chemoselective flow hydrogenation. They modified nano-nickel catalysts to enhance their ability for C O bond hydrogenation, contributing to advancements in catalyst design and reaction engineering (Zienkiewicz-Machnik et al., 2017).
Biotechnology
In biotechnology, Röthig et al. (1990) in Biotechnology Letters reported the use of 6-methyl-5-hepten-2-one for the continuous stereoselective synthesis of sulcatol, demonstrating the potential of biocatalysis in producing valuable chemical compounds (Röthig et al., 1990).
Entomology
In entomology, 6-Methyl-5-hepten-2-one has been identified as an alarm pheromone in Formica species, as found by Duffield et al. (1977) in the Annals of The Entomological Society of America. This discovery highlights the compound's role in insect communication and behavior (Duffield et al., 1977).
Food Science
Zhou et al. (2021) in the Journal of Chromatographic Science developed a method for determining 6-methyl-5-hepten-2-one in fruits, emphasizing its role as a flavor component and chemical intermediate in fruit metabolism (Zhou et al., 2021).
properties
IUPAC Name |
(E)-hept-5-en-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O/c1-3-4-5-6-7(2)8/h3-4H,5-6H2,1-2H3/b4-3+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RTYRONIMTRDBLT-ONEGZZNKSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CCCC(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C/CCC(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0064460, DTXSID801315642 |
Source
|
| Record name | 5-Hepten-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0064460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (5E)-5-Hepten-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801315642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Hepten-2-one | |
CAS RN |
1071-94-9, 6714-00-7 |
Source
|
| Record name | (5E)-5-Hepten-2-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1071-94-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Hepten-2-one, (E)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001071949 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-Hepten-2-one | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006714007 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-HEPTEN-2-ONE | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=128161 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5-Hepten-2-one | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 5-Hepten-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0064460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (5E)-5-Hepten-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801315642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Hept-5-en-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.063 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 5-HEPTEN-2-ONE, (E)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YGD1BH6T9S | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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